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Compound of Interest

Compound Name: PSN 375963

Cat. No.: B5245448 Get Quote

Technical Support Center: PSN 375963
Welcome to the technical support center for PSN 375963, a potent GPR119 agonist. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the proper handling, storage, and use of PSN 375963 in experimental

settings. Below you will find frequently asked questions (FAQs), troubleshooting guides, and

detailed experimental protocols to help ensure the stability and efficacy of PSN 375963 in your

research.

Frequently Asked Questions (FAQs)
Q1: What is PSN 375963 and what is its primary mechanism of action?

PSN 375963 is a potent and selective synthetic agonist for the G protein-coupled receptor 119

(GPR119). GPR119 is primarily expressed in pancreatic β-cells and intestinal enteroendocrine

L-cells. Activation of GPR119 by an agonist like PSN 375963 leads to an increase in

intracellular cyclic AMP (cAMP), which in turn stimulates glucose-dependent insulin secretion

from the pancreas and the release of incretin hormones, such as glucagon-like peptide-1 (GLP-

1), from the gut.

Q2: What are the recommended solvents for dissolving PSN 375963?

For stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent. For aqueous-

based in vitro assays, it is advised to first dissolve PSN 375963 in DMSO and then dilute this
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stock solution into your aqueous experimental buffer.

Q3: How should I prepare a stock solution of PSN 375963?

To prepare a stock solution, dissolve PSN 375963 in high-purity DMSO. For example, to make

a 10 mM stock solution, you can dissolve 1 mg of PSN 375963 (Molecular Weight: 285.38

g/mol ) in 350.4 µL of DMSO. It may be necessary to use an ultrasonic bath to ensure the

compound is fully dissolved.[1]

Q4: What are the recommended storage conditions for PSN 375963 solutions?

Stock solutions of PSN 375963 in DMSO should be stored at -20°C for long-term use. For

short-term storage, 2-8°C is acceptable. It is recommended to aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can contribute to

degradation. When stored properly at -20°C, the solution should be stable for at least two

years.

Q5: Is PSN 375963 sensitive to light?

While specific photostability data for PSN 375963 is not readily available, it is good laboratory

practice to protect all research compounds from prolonged exposure to light. Store solutions in

amber vials or tubes, or in a light-blocking container.
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Issue Potential Cause Recommended Solution

Precipitation of PSN 375963 in

aqueous buffer.

The aqueous solubility of PSN

375963 is limited. The final

concentration of DMSO in the

aqueous buffer may be too low

to maintain solubility.

Ensure the final concentration

of DMSO in your experimental

buffer is sufficient to keep PSN

375963 in solution. A final

DMSO concentration of 0.1%

to 0.5% is generally well-

tolerated by most cell lines.

Always add the DMSO stock

solution to the aqueous buffer

with vigorous mixing. If

precipitation persists, consider

using a solubilizing agent like

SBE-β-CD.[1]

Inconsistent or lower-than-

expected biological activity.

Degradation of PSN 375963

due to improper storage or

handling.

Prepare fresh dilutions from a

properly stored stock solution

for each experiment. Avoid

repeated freeze-thaw cycles of

the stock solution by preparing

single-use aliquots. Verify the

activity of your compound by

performing a dose-response

curve.

The concentration of PSN

375963 is too low to elicit a

response.

The reported EC50 for PSN

375963 is in the low

micromolar range (e.g., 7.9 µM

for mouse GPR119).[1] Ensure

you are using a concentration

range that is appropriate for

your experimental system.

The experimental system (e.g.,

cell line) does not express

functional GPR119.

Confirm GPR119 expression in

your cell line using techniques

such as RT-PCR or Western

blotting. Consider using a

positive control cell line known
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to express GPR119, such as

MIN6c4 insulinoma cells.[2]

High background signal in

assays.

The concentration of DMSO in

the final assay volume is too

high, causing cellular stress or

interfering with the assay

reagents.

Ensure the final DMSO

concentration is kept to a

minimum, ideally below 0.5%.

Run a vehicle control (buffer

with the same final

concentration of DMSO) to

determine the background

signal.

Data Presentation
Solubility of PSN 375963

Solvent Concentration Notes

DMSO 50 mg/mL (175.20 mM)

Ultrasonic treatment may be

required for complete

dissolution.[1]

10% DMSO in 90% (20% SBE-

β-CD in saline)
≥ 2.5 mg/mL (8.76 mM) Clear solution.

10% DMSO in 90% corn oil ≥ 2.5 mg/mL (8.76 mM) Clear solution.

10% DMSO, 40% PEG300,

5% Tween-80 in 45% saline
2.5 mg/mL (8.76 mM)

Clear solution, may require

sonication.

Stock Solution Preparation
Desired Stock Concentration

Volume of DMSO to add to 1 mg of PSN
375963

1 mM 3.5041 mL

5 mM 0.7008 mL

10 mM 0.3504 mL
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Experimental Protocols
Key Experiment: In Vitro GPR119 Activation Assay
(cAMP Measurement)
This protocol is a general guideline for measuring GPR119 activation by PSN 375963 through

the quantification of intracellular cAMP levels in a suitable cell line (e.g., HEK293 cells

transiently or stably expressing human GPR119, or a GPR119-expressing cell line like

MIN6c4).

Materials:

GPR119-expressing cells

Cell culture medium (e.g., DMEM)

PSN 375963

DMSO (cell culture grade)

Assay buffer (e.g., HBSS or PBS with 0.1% BSA)

cAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

Positive control agonist (e.g., Forskolin, if applicable to the assay kit)

384-well or 96-well assay plates

Procedure:

Cell Seeding:

The day before the assay, seed the GPR119-expressing cells into the assay plate at a

density optimized for your cell line and plate format.

Incubate the cells overnight at 37°C in a 5% CO2 incubator.

Preparation of PSN 375963 Dilutions:
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Prepare a fresh serial dilution of PSN 375963 from your DMSO stock solution in the assay

buffer.

Ensure the final concentration of DMSO in all wells, including the vehicle control, is

identical and does not exceed 0.5%.

Cell Stimulation:

Carefully remove the cell culture medium from the wells.

Wash the cells gently with assay buffer.

Add the PSN 375963 dilutions and controls (vehicle and positive control) to the respective

wells.

Incubate the plate at 37°C for the time recommended by your cAMP assay kit

manufacturer (typically 15-30 minutes).

cAMP Measurement:

Following the stimulation period, lyse the cells and measure the intracellular cAMP levels

according to the instructions of your chosen cAMP assay kit.

Data Analysis:

Plot the cAMP concentration against the log of the PSN 375963 concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC50 value.
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Caption: GPR119 Signaling Pathway Activation by PSN 375963.
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Caption: Workflow for an In Vitro GPR119 Activation Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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